3-methyl-N[(3-methylphenyl)acetyl]anthranilic acid

• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• IUPAC Name: 3-methyl-2-[[2-(3-methylphenyl)acetyl]amino]benzoic acid
• InChI: InChI=1S/C17H17NO3/c1-11-5-3-7-13(9-11)10-15(19)18-16-12(2)6-4-8-14(16)17(20)21/h3-9H,10H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: BGNVECHAXZXSJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=C(C=CC=C2C(=O)O)C

Description

3-methyl-N[(3-methylphenyl)acetyl]anthranilic acid is a useful research compound. Its molecular formula is C17H17NO3 and its molecular weight is 283.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Methyl-N(chloroacetyl)anthranilic acid 7.5 g (33 mmol)(synthesized from 3-methylanthranilic acid by the same procedures as those of Example 9) and m-toluidine 11 ml (0.10 mol) were dissolved in 60 ml of dimethylformamide and heated at 90° C. for 4 hours. The reaction solution was poured into ice water and extracted with ether. The resulting ether solution was extracted with 10% sodium hydroxide and the resluting aqueous solution was neutralized with 10% HCl solution. The neutralized solution was extracted with ether, and the ether solution was washed with water and dried. The solvent was distilled off and the residue was recrystallized from benzene-toluene to obtain 3-methyl-N[(3-methylphenyl)acetyl]anthranilic acid 4.8 g (yield: 49%).